Cas no 81887-97-0 (Cyclopentanecarboxaldehyde, 4,4-dimethyl-2-oxo-)

• Product Name: Cyclopentanecarboxaldehyde, 4,4-dimethyl-2-oxo-
• CAS No: 81887-97-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 702736
• PubChem ID: 12924469
• Update Time: 2025-04-19

Cyclopentanecarboxaldehyde, 4,4-dimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxaldehyde, 4,4-dimethyl-2-oxo-
• 4,4-dimethyl-2-oxocyclopentane-1-carbaldehyde
• 81887-97-0
• DTXSID30513113

• Inchi： 1S/C8H12O2/c1-8(2)3-6(5-9)7(10)4-8/h5-6H,3-4H2,1-2H3
• InChI Key： IZBXFBSOUJCVRF-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)CC(C)(C)C1

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.1Ų